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Compound of Interest

Compound Name: Anthracene-D10

Cat. No.: B048595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Anthracene-D10. The information is compiled to ensure the safe use of this compound in

research and development settings.

Chemical and Physical Properties
Anthracene-D10 is a deuterated form of anthracene, a polycyclic aromatic hydrocarbon (PAH).

[1] It is a beige-yellow solid and is sensitive to light.[2] The substitution of hydrogen with

deuterium atoms can alter the metabolic stability of the molecule, a principle utilized in drug

development.[3][4]

Table 1: Physical and Chemical Properties of Anthracene-D10
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Property Value References

Chemical Formula C₁₄D₁₀ [5][6]

Molecular Weight 188.29 g/mol [1][5][7][8][9]

CAS Number 1719-06-8 [1][5][6][7][9][10]

Appearance Beige-yellow solid [2]

Melting Point 210-215 °C [7][10]

Boiling Point 340 °C [7][10]

Flash Point 121 °C (249.8 °F) - closed cup [2][7]

Solubility Insoluble in water [11]

Isotopic Purity ≥98 atom % D [7]

Hazard Identification and Classification
Anthracene-D10 is classified as a hazardous substance. It is crucial to understand its potential

health and environmental effects.

Table 2: GHS Hazard Classification for Anthracene-D10
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Hazard Class Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
GHS07 Warning

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400: Very toxic to

aquatic life
GHS09 Warning

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

H410: Very toxic to

aquatic life with long

lasting effects

GHS09 Warning

References:[5][7][8][11][12][13][14]

Potential Health Effects:[2]

Eye: Causes serious eye irritation.[5][8][12]

Skin: Causes skin irritation.[5][8][12] Contact may lead to a phototoxic and photoallergic

response, characterized by swelling and blistering.[2]

Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[2]

Inhalation: May cause respiratory tract irritation.[2][5][12]

Chronic: Prolonged or repeated skin contact, especially with UV light exposure, can cause

dermatitis and photosensitization.[2] There is some concern that this material can cause
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cancer or mutations, but there is not enough data to make an assessment.[11]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when handling Anthracene-D10.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Caption: Required Personal Protective Equipment Workflow.

Handling and Storage Protocol
Proper handling and storage are critical to maintain the integrity of the compound and ensure

safety.

Handling:

Wash hands thoroughly after handling and before eating.[2]

Avoid contact with eyes, skin, and clothing.[2][5]

Minimize dust generation and accumulation.[2]

Use in a well-ventilated area.[2][11] Provide appropriate exhaust ventilation where dust is

formed.[5][12]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, well-ventilated area.[2]

Keep away from incompatible substances such as strong oxidizing agents.[2]

Store protected from light and moisture.[1][2][12]
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Keep the container tightly closed.[11]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.
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Anthracene-D10 Spill Response Protocol

Spill or Leak Occurs

Wear appropriate PPE
(See PPE Workflow)

Ensure adequate ventilation

Prevent further leakage or spillage
if safe to do so

Vacuum or sweep up material Do not let chemical enter the environment/
drains

Place into a suitable, closed
disposal container

Clean spill area

Report the incident

Click to download full resolution via product page

Caption: Protocol for Accidental Release or Spill.
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First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Table 3: First-Aid Procedures for Anthracene-D10 Exposure

Exposure Route First-Aid Procedure References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact

lenses if present and easy to

do. Continue rinsing. Get

medical aid.

[2][5][11][13]

Skin Contact

Flush skin with plenty of water.

Remove contaminated clothing

and shoes. Get medical aid if

irritation develops and persists.

Wash clothing before reuse.

[2][11][12]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[2][5][11][12]

Ingestion

Do NOT induce vomiting

unless directed by medical

personnel. Never give anything

by mouth to an unconscious

person. Rinse mouth with

water. Get medical aid.

[2][5][12]

Fire-Fighting Measures
While not highly flammable, Anthracene-D10 can burn.
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Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[2][5][12]

Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus (SCBA)

in pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2]

During a fire, irritating and highly toxic gases may be generated.[2]

Unusual Fire and Explosion Hazards: In sufficient quantity and reduced particle size, this

material is capable of creating a dust explosion.[2][11]

Toxicological and Ecological Information
Table 4: Toxicological and Ecotoxicity Data

Data Point Value/Information References

Acute Toxicity (Oral, mouse)
LD50 = 4900 mg/kg (for non-

deuterated Anthracene)
[2]

Carcinogenicity

Not classifiable as to its

carcinogenicity (IARC, ACGIH,

NTP, or EPA).[12] However, it

is listed under "Coal tar

pitches" which are considered

known carcinogens by NTP

and Group 1 carcinogens by

IARC.[2]

Ecotoxicity

Very toxic to aquatic life with

long-lasting effects.[5][11][12]

Do not let this chemical enter

the environment.[2]

Persistence and Degradability
Considered to be persistent,

bioaccumulative, and toxic.[2]

Disposal Considerations
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Dispose of this material in accordance with all applicable federal, state, and local

environmental regulations.[5][11] Do not allow it to enter the environment.[2]

Transportation Information
Anthracene-D10 is regulated for transport.

UN Number: 3077

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (Anthracene-
d10)[5][11]

Transport Hazard Class: 9[5][11]

Packing Group: III[5][11]

Environmental Hazards: Yes (Marine Pollutant)[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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